1-methyl-5-oxo-N-(5-phenethyl-1,3,4-thiadiazol-2-yl)-2-phenylpyrrolidine-3-carboxamide

• Molecular Formula: C22H22N4O2S
• Molecular Weight: 406.5 g/mol
• IUPAC Name: 1-methyl-5-oxo-2-phenyl-N-[5-(2-phenylethyl)-1,3,4-thiadiazol-2-yl]pyrrolidine-3-carboxamide
• InChI: InChI=1S/C22H22N4O2S/c1-26-19(27)14-17(20(26)16-10-6-3-7-11-16)21(28)23-22-25-24-18(29-22)13-12-15-8-4-2-5-9-15/h2-11,17,20H,12-14H2,1H3,(H,23,25,28)
• InChI Key: AKAYBRCWMJZOKZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(C(CC1=O)C(=O)NC2=NN=C(S2)CCC3=CC=CC=C3)C4=CC=CC=C4

Description

This compound features a pyrrolidine core substituted with a methyl group at position 1, a phenyl group at position 2, and a ketone at position 3. The carboxamide at position 3 is linked to a 5-phenethyl-1,3,4-thiadiazol-2-yl moiety.

Biological Activity

1-methyl-5-oxo-N-(5-phenethyl-1,3,4-thiadiazol-2-yl)-2-phenylpyrrolidine-3-carboxamide is a compound of interest due to its potential biological activities, particularly in the realms of anticancer and antimicrobial properties. This article delves into the synthesis, biological activity characterization, and relevant case studies associated with this compound.

Chemical Structure and Properties

The chemical formula for this compound is $C_{22}H_{22}N_{4}O_{2}S$, with a molecular weight of 406.5 g/mol. Its structure is characterized by a pyrrolidine core substituted with various functional groups that are believed to contribute to its biological activity.

Synthesis

Synthesis pathways for compounds similar to 1-methyl-5-oxo-N-(5-phenethyl-1,3,4-thiadiazol-2-yl)-2-phenylpyrrolidine derivatives have been explored in various studies. The synthesis typically involves multi-step reactions including the formation of the pyrrolidine ring and subsequent substitutions to introduce the thiadiazole moiety.

Anticancer Activity

Recent studies have highlighted the anticancer properties of derivatives related to this compound. For instance, a study evaluated various 5-oxopyrrolidine derivatives against A549 human lung adenocarcinoma cells. The results indicated that certain modifications significantly enhanced anticancer activity while maintaining low cytotoxicity towards non-cancerous cells:

Compound	IC50 (µM)	Selectivity Index
21	10	High
22	15	Moderate
Control (Cisplatin)	5	Low

The structure-dependence of these activities suggests that specific functional groups can enhance efficacy against cancer cells while minimizing harm to healthy cells .

Antimicrobial Activity

In addition to its anticancer properties, the compound has shown promising results against various multidrug-resistant pathogens. The antimicrobial efficacy was tested against strains such as Staphylococcus aureus and Escherichia coli. The following table summarizes the antimicrobial activity:

Pathogen	Minimum Inhibitory Concentration (MIC)
Methicillin-resistant S. aureus	12 µg/mL
E. coli (carbapenem-resistant)	16 µg/mL
Pseudomonas aeruginosa	20 µg/mL

These findings suggest that the compound exhibits significant potential as an antimicrobial agent, particularly in treating infections caused by resistant strains .

Case Studies

A notable case study involved the evaluation of a series of 5-oxopyrrolidine derivatives, including the target compound, in both in vitro and in vivo models. The study demonstrated that modifications on the phenyl ring significantly influenced both anticancer and antimicrobial activities. For example, compounds with electron-donating groups showed enhanced efficacy compared to those with electron-withdrawing substituents .

Comparison with Similar Compounds

Structural Variations

The following table summarizes key structural differences and similarities:

Compound Name	Pyrrolidine Substituents	Thiadiazole/Thiazole Substituents	Molecular Weight	Key Features
Target Compound	1-methyl, 2-phenyl, 5-oxo	5-phenethyl	~423.47*	High lipophilicity due to phenethyl; potential membrane penetration
1-(4-Fluorophenyl)-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide	1-(4-fluorophenyl), 5-oxo	5-isopropyl	~406.43	Fluorine enhances electronegativity; isopropyl reduces steric hindrance
5-Oxo-1-phenyl-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]-3-pyrrolidinecarboxamide	1-phenyl, 5-oxo	5-trifluoromethyl	~409.34	Trifluoromethyl increases metabolic stability and electron-withdrawing effects
2-(3-Methoxyphenyl)-1-methyl-5-oxo-N-(1,3-thiazol-2-yl)pyrrolidine-3-carboxamide	1-methyl, 2-(3-methoxyphenyl)	Thiazole (no substituent)	~331.39	Methoxy group improves solubility; thiazole vs. thiadiazole alters ring electronics

*Estimated based on analogous structures.

Physicochemical and ADMET Properties

• Metabolic Stability : Trifluoromethyl groups () resist oxidative metabolism, whereas phenethyl groups may undergo CYP450-mediated oxidation, necessitating structural optimization .
• Toxicity : Phenethyl-containing compounds in exhibited moderate cytotoxicity, highlighting the need for balance between lipophilicity and safety .